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For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview and detailed protocols for the use
of Sulfo-Cy5-Methyltetrazine in super-resolution microscopy. This far-red fluorescent probe,
combined with bioorthogonal click chemistry, offers a powerful tool for high-resolution imaging
of cellular structures and dynamics.

Introduction

Sulfo-Cy5-Methyltetrazine is a water-soluble and highly reactive fluorescent probe designed
for bioorthogonal labeling. It contains a sulfated Cy5 fluorophore and a methyltetrazine moiety.
The sulfonation enhances its water solubility, making it ideal for biological applications in
aqueous environments.[1][2][3] The methyltetrazine group participates in an exceptionally fast
and selective inverse-electron-demand Diels-Alder (IEDDA) cycloaddition reaction with a trans-
cyclooctene (TCO) group.[4][5][6] This "click chemistry" reaction is bioorthogonal, meaning it
occurs efficiently within living systems without interfering with native biochemical processes.[7]

The Cy5 fluorophore is well-suited for super-resolution techniques like stochastic optical
reconstruction microscopy (STORM) and direct STORM (dSTORM) due to its excellent photo-
switching properties, high photon output, and emission in the far-red spectrum, which
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minimizes background autofluorescence.[8] The combination of specific labeling via the
tetrazine-TCO reaction and the photophysical properties of Cy5 enables high-contrast, single-
molecule localization microscopy with superior spatial resolution.[9][10][11]

Data Presentation

hotophysical and Chemical :

Property Value References
Excitation Maximum (EXx) ~646 - 649 nm [1112]131[5]
Emission Maximum (Em) ~662 - 671 nm [11[31[5]
Molecular Weight (MW) ~934.1 g/mol [2]

Extinction Coefficient ~250,000 cm~tM~1 [21[31[5]
Solubility Water, DMSO, DMF [21[31[5]
Storage Conditions -20°C, desiccated, in the dark [2][5][6]

Signaling Pathway and Experimental Workflow

The core of this labeling strategy is the bioorthogonal reaction between Sulfo-Cy5-
Methyltetrazine and a TCO-modified molecule.

Bioorthogonal Labeling Reaction
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Bioorthogonal tetrazine-TCO ligation reaction.
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The general workflow for labeling and imaging involves introducing the TCO group onto the
target of interest, followed by incubation with Sulfo-Cy5-Methyltetrazine.

Experimental Workflow
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General experimental workflow for super-resolution imaging.

Experimental Protocols
Protocol 1: Live-Cell Surface Labeling and Imaging

This protocol is designed for labeling cell surface proteins that have been modified to contain a

TCO group.
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Materials:

o Cells expressing the TCO-modified protein of interest
o Complete cell culture medium

o Sulfo-Cy5-Methyltetrazine

e Phosphate-buffered saline (PBS), pH 7.4

e Imaging buffer (e.g., STORM buffer: 50 mM Tris-HCI pH 8.0, 10 mM NaCl, 10% (w/v)
glucose, 100 mM MEA, 560 pg/mL glucose oxidase, 34 pg/mL catalase)

¢ Fluorescence microscope equipped for super-resolution imaging
Procedure:

o Cell Preparation: Culture cells expressing the TCO-modified target protein on imaging-grade
coverslips or dishes to the desired confluency.

e Probe Preparation: Prepare a stock solution of Sulfo-Cy5-Methyltetrazine in water or
DMSO. Immediately before use, dilute the stock solution in pre-warmed complete cell culture
medium to a final concentration of 1-5 pM.

o Labeling: Remove the culture medium from the cells and add the Sulfo-Cy5-
Methyltetrazine-containing medium.

 Incubation: Incubate the cells for 10-30 minutes at 37°C in a COz incubator.
o Washing: Gently wash the cells three times with pre-warmed PBS to remove unbound probe.

e Imaging: Replace the PBS with an appropriate imaging buffer. Proceed with live-cell super-
resolution microscopy. For dSTORM, a buffer containing a thiol, such as mercaptoethylamine
(MEA), is often required for photoswitching.[9][12]

Protocol 2: Fixed-Cell Intracellular Labeling and Imaging

This protocol is for labeling intracellular targets in fixed and permeabilized cells.
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Materials:

o Cells expressing the TCO-modified protein of interest on coverslips
« PBS, pH 7.4

e 4% Paraformaldehyde (PFA) in PBS

e 0.1% Triton X-100 in PBS

e Blocking buffer (e.g., 3% BSA in PBS)

o Sulfo-Cy5-Methyltetrazine

e Imaging buffer (STORM buffer)

Procedure:

Fixation: Wash cells briefly with PBS, then fix with 4% PFA for 10-15 minutes at room
temperature.

e Washing: Wash the cells three times with PBS for 5 minutes each.

o Permeabilization: Incubate the cells with 0.1% Triton X-100 in PBS for 10 minutes at room
temperature to permeabilize the cell membranes.

e Washing: Wash the cells three times with PBS for 5 minutes each.

e Blocking: Incubate with blocking buffer for 30-60 minutes at room temperature to reduce non-
specific binding.

o Labeling: Dilute Sulfo-Cy5-Methyltetrazine to 1-5 uM in blocking buffer and incubate with
the cells for 1 hour at room temperature.

e Washing: Wash the cells three times with PBS for 5 minutes each to remove unbound probe.

e Imaging: Mount the coverslip with imaging buffer and proceed with super-resolution
microscopy.
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Logical Relationships in Super-Resolution
Microscopy

The success of a super-resolution experiment with Sulfo-Cy5-Methyltetrazine depends on

several key factors.

Key Factors for Successful Imaging

High Labeling Specificity . . A Bright & Photostable Fluorophore - P e . . . .
[(Bioonhogonal Reaction) High Labeling Density (Sulfo-Cy5) Efficient Photoswitching High-Quality Imaging System Optimal Imaging Buffer

: High-Resolution Image :

Click to download full resolution via product page

Key dependencies for achieving high-resolution images.

Conclusion

Sulfo-Cy5-Methyltetrazine is a versatile and powerful tool for super-resolution microscopy. Its
water solubility, high reactivity in bioorthogonal click chemistry, and the favorable photophysical
properties of the Cy5 dye make it an excellent choice for labeling specific biomolecules in both
live and fixed cells.[1][2][3][6] The detailed protocols provided here will enable researchers to
effectively apply this probe to their studies, facilitating new discoveries in cellular organization
and function at the nanoscale.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

© 2026 BenchChem. All rights reserved. 8/8 Tech Support


https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15557156?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

